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Compound of Interest

Compound Name: Tecovirimat metabolite M4

Cat. No.: B15193497

For Immediate Use by Laboratory and Drug Development Professionals

This document provides comprehensive, step-by-step guidance on the proper disposal
procedures for Tecovirimat metabolite M4. The information herein is intended to ensure the
safety of laboratory personnel and to maintain compliance with environmental regulations.
Given the absence of specific disposal protocols for this particular metabolite, the following
procedures are based on established best practices for the disposal of non-hazardous and
potentially hazardous chemical waste derived from pharmaceutical research.

Understanding Tecovirimat Metabolite M4

Tecovirimat is an antiviral drug effective against orthopoxviruses. In the body, it is metabolized
into several substances. One of the major metabolites is designated as M4.

Key Characteristics of Tecovirimat Metabolite M4:
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Property Description Citation
N-{3,5-dioxo-4-
Chemical Name azatetracyclo[5.3.2.0{2,6}.0{8, [1112]

10}]dodec-11-en-4-yl}amine

Formed by the amide
Formation hydrolysis of the parent drug, [2]

Tecovirimat.

] o Considered to be
Pharmacological Activity . ] ] [1112][3]
pharmacologically inactive.

While M4 is pharmacologically inactive, it is crucial to handle its disposal with the same rigor as
any other synthetic chemical compound in a laboratory setting, as its environmental impact and
full range of chemical properties are not extensively documented.

Step-by-Step Disposal Protocol for Tecovirimat
Metabolite M4

This protocol outlines the necessary steps for the safe handling and disposal of waste
containing Tecovirimat metabolite M4.

Step 1: Waste Characterization and Segregation

Proper disposal begins with correctly identifying and segregating the waste stream.

« ldentify Waste Type: Determine the physical state of the M4 waste (e.g., solid, liquid
solution).

e Segregate at Source: Do not mix M4 waste with other chemical waste streams unless they
are compatible. Keep it separate from:

Biohazardous waste

[¢]

o

Radioactive waste

o

Sharps
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o General laboratory trash

Step 2: Waste Containment and Labeling

Proper containment and labeling are critical for safety and compliance.

o Select Appropriate Containers: Use containers that are chemically compatible with the
waste. For organic compounds like M4, glass or high-density polyethylene (HDPE)
containers are generally suitable.

o Label Containers Clearly: All waste containers must be clearly labeled with the following
information:

o The words "Hazardous Waste" (as a precautionary measure)

o

Full chemical name: "Tecovirimat metabolite M4" or "N-{3,5-dioxo-4-
azatetracyclo[5.3.2.0{2,6}.0{8,10}]dodec-11-en-4-yl}amine"

o

Any known hazards (e.qg., if dissolved in a flammable solvent)

Accumulation start date

[¢]

[¢]

Principal investigator's name and laboratory contact information

Step 3: Storage of Waste

Waste must be stored safely prior to disposal.

» Designated Storage Area: Store waste containers in a designated, well-ventilated satellite
accumulation area within the laboratory.

» Secondary Containment: Place waste containers in a secondary containment tray to prevent
spills.

o Keep Containers Closed: Ensure container lids are securely fastened at all times, except
when adding waste.

Step 4: Disposal Procedures
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The final disposal of the waste must be handled by a licensed hazardous waste management
company.

e Do Not Dispose in Standard Waste Streams: It is imperative that Tecovirimat metabolite
M4 waste is not disposed of down the sink or in the regular trash.

» Arrange for Professional Disposal: Contact your institution's Environmental Health and
Safety (EHS) office to arrange for the pickup and disposal of the chemical waste.

e Maintain Records: Keep a log of all chemical waste generated and disposed of, in
accordance with your institution's policies and local regulations. The US Department of
Health and Human Services requires reporting and tracking of TPOXX (Tecovirimat)
inventory, usage, and disposal.[4]

Experimental Workflow for Waste Disposal

The following diagram illustrates the logical workflow for the proper disposal of Tecovirimat
metabolite M4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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